Cas no 115332-88-2 (Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI))

Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI) structure
115332-88-2 structure
Product Name:Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI)
CAS No:115332-88-2
MF:C27H42O6
MW:462.618789196014
CID:218384
Update Time:2024-03-01

Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI)
    • (-)-Anzurogenin A
    • Anzurogenin A
    • Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirostan-6-one deriv.
    • Spirostan-6-one, 2,3,5-trihydroxy-, (2α,3β,5β,25R)- (9CI)
    • Inchi: 1S/C27H42O6/c1-14-5-8-27(32-13-14)15(2)23-21(33-27)10-18-16-9-22(30)26(31)12-20(29)19(28)11-25(26,4)17(16)6-7-24(18,23)3/h14-21,23,28-29,31H,5-13H2,1-4H3/t14-,15+,16-,17+,18+,19-,20-,21+,23+,24+,25-,26-,27-/m1/s1
    • InChI Key: XRTVQZVQFIZUBV-ABDXXXKWSA-N
    • SMILES: [C@@H]1(O)C[C@]2(O)[C@](C)(C[C@H]1O)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@]1([C@H](C)[C@@]4(CC[C@@H](C)CO4)O[C@@]1([H])C3)[H])CC2=O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 462.298
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 0
  • Complexity: 847
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Melting Point: 259-260 °C(Solv: heptane (142-82-5); acetone (67-64-1))
  • Boiling Point: 596.2±50.0 °C(Predicted)
  • PSA: 52.54
  • pka: 12.35±0.70(Predicted)
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